Cas no 2137855-95-7 (Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)-
• CAS No: 2137855-95-7
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5288085
• Update Time: 2025-06-03

Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)-

• Inchi： 1S/C11H21Br/c1-9(2)10(3,4)7-11(8-12)5-6-11/h9H,5-8H2,1-4H3
• InChI Key： ROHWBGARLVHBNX-UHFFFAOYSA-N
• SMILES： C1(CBr)(CC(C)(C)C(C)C)CC1

Additional information on Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)-

Research Briefing on Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)- (CAS: 2137855-95-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of cyclopropane derivatives, particularly Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)- (CAS: 2137855-95-7), as versatile intermediates in drug discovery and development. This compound, characterized by its unique cyclopropane ring and bromomethyl functional group, has garnered attention for its potential applications in the synthesis of bioactive molecules and its role in modulating biological targets. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The synthesis and characterization of Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)- have been explored in recent studies, with a focus on its utility as a building block for complex molecular architectures. Researchers have employed advanced techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry to elucidate its structural properties and reactivity. The compound's ability to undergo nucleophilic substitution reactions, facilitated by the bromomethyl group, makes it a valuable precursor in the development of novel therapeutic agents.

In the context of pharmaceutical applications, studies have investigated the incorporation of this cyclopropane derivative into drug candidates targeting various diseases, including cancer, infectious diseases, and neurological disorders. For instance, its integration into small-molecule inhibitors has shown promising results in preclinical models, particularly in disrupting protein-protein interactions critical for disease progression. The steric and electronic effects imposed by the 2,2,3-trimethylbutyl moiety have been noted to enhance the binding affinity and selectivity of these inhibitors.

Furthermore, recent research has explored the mechanistic insights into the biological activity of derivatives of Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)-. Computational modeling and molecular dynamics simulations have been employed to predict interactions with biological targets, providing a foundation for rational drug design. These studies have revealed that the cyclopropane ring's strain energy and the bromomethyl group's electrophilicity contribute to the compound's reactivity and potential as a pharmacophore.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound. Issues such as metabolic stability, bioavailability, and off-target effects are areas of active investigation. Researchers are exploring strategies such as prodrug approaches and structural modifications to address these limitations while retaining the compound's therapeutic potential.

In conclusion, Cyclopropane, 1-(bromomethyl)-1-(2,2,3-trimethylbutyl)- (CAS: 2137855-95-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile offer opportunities for the development of innovative therapeutic agents. Ongoing studies aim to further elucidate its applications and overcome existing challenges, paving the way for its integration into clinical-stage drug candidates. This briefing underscores the importance of continued research and collaboration in harnessing the full potential of this compound for medical advancements.